3-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 3-(3-fluoro-4-methoxycarbonylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C16H13FO5/c1-21-14-10(4-3-5-12(14)15(18)19)9-6-7-11(13(17)8-9)16(20)22-2/h3-8H,1-2H3,(H,18,19)
• InChI Key: AYOKVQSQHXPLNN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC(=C(C=C2)C(=O)OC)F
• Molecular Formula: C16H13FO5
• DSSTOX Substance ID: DTXSID30691501
• Molecular Weight: 304.27 g/mol
• CAS RN: 1262009-36-8

Description

3-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxybenzoic acid, or 3-FMO, is a synthetic organic compound with a wide range of applications in the scientific research field. It is a versatile compound that can be used in a variety of ways, including as an intermediate for synthesizing new compounds and as a starting material for organic synthesis. 3-FMO has also been used as a catalyst in various reactions, as a reagent for the preparation of biologically active compounds, and as a probe for studying the structure and function of proteins.

Scientific Research Applications

3-FMO has a wide range of applications in the scientific research field. It has been used as an intermediate for synthesizing new compounds, as a starting material for organic synthesis, and as a catalyst in various reactions. It has also been used as a reagent for the preparation of biologically active compounds, such as antibiotics and antifungal agents. In addition, 3-FMO has been used as a probe for studying the structure and function of proteins.

Mechanism of Action

3-FMO is a versatile compound that can be used to catalyze a variety of reactions. It can act as an electrophile, nucleophile, or radical scavenger, depending on the reaction conditions. In general, 3-FMO acts as an electrophile in the presence of a nucleophile, such as an amine or alcohol, and as a nucleophile in the presence of an electrophile, such as a carbonyl group.
Biochemical and Physiological Effects
3-FMO has been used in a variety of biochemical and physiological experiments. It has been used to study the structure and function of proteins, as well as to study the effects of drugs and other compounds on the body. Additionally, 3-FMO has been used to study the effects of various environmental factors, such as temperature and pH, on the body.

Advantages and Limitations for Lab Experiments

3-FMO has several advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of ways, including as an intermediate for synthesizing new compounds and as a starting material for organic synthesis. It is also relatively inexpensive and easy to obtain. However, 3-FMO can be toxic if not handled properly, and it should be stored and handled with care.

Future Directions

3-FMO has a wide range of potential future applications in the scientific research field. It could be used as a reagent for the synthesis of new compounds, as a catalyst for various reactions, and as a probe for studying the structure and function of proteins. Additionally, 3-FMO could be used to study the effects of various environmental factors, such as temperature and pH, on the body. Furthermore, 3-FMO could be used to study the effects of drugs and other compounds on the body, as well as to study the effects of various diseases on the body. Finally, 3-FMO could be used to study the effects of genetic mutations on the body.

Synthesis Methods

3-FMO can be synthesized by the reaction of 4-methoxybenzaldehyde and 3-fluoro-4-methoxycarbonylphenylmagnesium bromide. The reaction is carried out in a solvent, such as dichloromethane or toluene, and is typically carried out at room temperature. The reaction yields 3-FMO as a white solid.